Cas no 100009-88-9 (4,8,12,16,20-Pentaazatricosane-1,23-diamine)

4,8,12,16,20-Pentaazatricosane-1,23-diamine structure
100009-88-9 structure
Product Name:4,8,12,16,20-Pentaazatricosane-1,23-diamine
CAS No:100009-88-9
MF:C18H45N7
MW:359.596803426743
CID:233510
PubChem ID:11382824
Update Time:2025-04-19

4,8,12,16,20-Pentaazatricosane-1,23-diamine Chemical and Physical Properties

Names and Identifiers

    • 4,8,12,16,20-Pentaazatricosane-1,23-diamine
    • N'-[3-[3-[3-[3-(3-aminopropylamino)propylamino]propylamino]propylamino]propyl]propane-1,3-diamine
    • 1,23-Diamino-4,8,12,16,20-pentaazatricosane
    • Caldoheptamine
    • DTXSID20464226
    • 100009-88-9
    • SCHEMBL869794
    • Inchi: 1S/C18H45N7/c19-7-1-9-21-11-3-13-23-15-5-17-25-18-6-16-24-14-4-12-22-10-2-8-20/h21-25H,1-20H2
    • InChI Key: LAYOOZVBIWBYHB-UHFFFAOYSA-N
    • SMILES: N(CCCNCCCNCCCN)CCCNCCCNCCCN

Computed Properties

  • Exact Mass: 359.37405
  • Monoisotopic Mass: 359.37364447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 22
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 112.19
  • LogP: 2.54750
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